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An Application Note for the Safe Handling and Storage of 2-(4-Chlorophenoxy)-4-
methylaniline

Abstract

This document provides a detailed guide for the safe handling and storage of 2-(4-
Chlorophenoxy)-4-methylaniline (CAS No. 919118-71-1). Due to the limited availability of a
comprehensive Safety Data Sheet (SDS) for this specific compound, this protocol has been
developed by synthesizing data from structurally similar and parent compounds, including
chlorophenols, chloroanilines, and aniline. The procedures outlined herein are designed for
researchers, scientists, and drug development professionals to mitigate risks associated with
the handling, storage, and disposal of this chemical. Adherence to these protocols is critical to
ensure personnel safety and maintain experimental integrity.

Hazard Identification and Risk Assessment

2-(4-Chlorophenoxy)-4-methylaniline is a substituted aromatic amine containing both a
chlorophenoxy and a chloroaniline moiety. While specific toxicological data for this compound is
scarce, a review of related chemical classes allows for a robust inferred hazard profile.

1.1. Inferred Toxicological Profile
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Aniline and its chlorinated derivatives are known for their systemic toxicity.[1][2] The primary

hazards are associated with:

Acute Toxicity: Based on analogs like 2-(4-chlorophenoxy)aniline and various chloroanilines,
this compound is presumed to be harmful if swallowed, inhaled, or in contact with skin.[3][4]

[5]

Hematotoxicity: Chloroaniline isomers are known to be hematotoxic, with p-chloroaniline
inducing the most severe effects.[2] These compounds can lead to methemoglobinemia, a
condition where the iron in hemoglobin is oxidized, reducing its oxygen-carrying capacity.[2]

Carcinogenicity and Mutagenicity: Some chlorinated anilines are suspected or known
carcinogens and mutagens.[4][5][6] Therefore, 2-(4-Chlorophenoxy)-4-methylaniline
should be handled as a potential carcinogen.

Organ Toxicity: Chlorophenols and their derivatives can cause damage to the liver and
kidneys.[7][8][9] The mechanism of toxicity may involve mitochondrial injury and uncoupling
of oxidative phosphorylation.[8]

Skin and Eye Irritation: Direct contact is likely to cause skin and eye irritation.[3][10]

1.2. Physical and Chemical Hazards

While specific data is not available, related compounds are combustible liquids or solids.[11] It

Is prudent to assume that 2-(4-Chlorophenoxy)-4-methylaniline may form explosive mixtures

with air upon intense heating.[5]
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Property Inferred Value/Characteristic ~ Source/Analogue

CAS Number 919118-71-1 BLDpharm[12]

Molecular Formula C13H12CINO BLDpharm[12]

Molecular Weight 233.69 g/mol BLDpharm[12]

Appearance Likely a solid or liquid General for substituted anilines

- Likely soluble in organic _ .
Solubility - General for substituted anilines
solvents

Storage Temperature 2-8°C, sealed in dry conditions  BLDpharm[12]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory.

2.1. Engineering Controls

All work with 2-(4-Chlorophenoxy)-4-methylaniline must be conducted in a designated area.

[1]

¢ Chemical Fume Hood: All handling of the compound, including weighing, dilution, and
transfers, must be performed inside a certified chemical fume hood to minimize inhalation

exposure.
» Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible.
2.2. Personal Protective Equipment (PPE)

The following PPE is required when handling this compound:
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Protection Type

Specification

Rationale

Hand Protection

Butyl, neoprene, or Viton
gloves. Double gloving is

recommended.

Nitrile gloves are NOT
recommended for aniline and
related compounds due to

poor chemical resistance.[1]

Eye Protection

Chemical splash goggles or a

face shield.

To protect against splashes

and aerosols.

Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

To prevent skin contact.

Respiratory Protection

A respirator may be necessary
for large spills or in case of

ventilation failure.

Personnel must be fit-tested

and trained in respirator use.

[1]

Detailed Protocols

3.1. Receiving and Storage Protocol

Receiving

Storage
No D
p q © bamage n Segregate from Incompatibles Ensure Clear Labeling
Receive Shipment Inspect Container for Damage Log in Inventory (Strong Oxidizers, Acids) (Name, Date, Hazards)

Click to download full resolution via product page
Caption: Workflow for receiving and storing 2-(4-Chlorophenoxy)-4-methylaniline.
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
 Inventory: Log the compound in the chemical inventory system.

o Storage: Store the container in a designated, labeled, and secure chemical storage cabinet
at 2-8°C.[12] The storage area should be cool, dry, and well-ventilated, away from direct
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sunlight and sources of ignition.[1]

e Segregation: Store away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[1]

e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, date
of receipt, and appropriate hazard warnings.

3.2. Handling and Dispensing Protocol

» Preparation: Before handling, ensure the fume hood is functioning correctly and all
necessary PPE is worn. Prepare all necessary equipment (spatulas, weigh boats, solvents,
etc.) within the fume hood.

o Weighing: If the compound is a solid, carefully weigh the desired amount in a tared container
inside the fume hood. Avoid creating dust.

» Dissolving: If preparing a solution, add the solvent to the weighed compound slowly. Use a
magnetic stirrer if necessary to aid dissolution.

o Transfer: Use a pipette or syringe for liquid transfers. All transfers should be performed over
a spill tray within the fume hood.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and
dispose of gloves properly. Wash hands thoroughly with soap and water.[13]

3.3. Spill and Emergency Procedures

Caption: Decision workflow for handling a chemical spill.

o Small Spills (inside a fume hood):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth.[14][15]
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[1]

o Decontaminate the area with a suitable solvent, followed by soap and water.
o Large Spills (outside a fume hood):

o Evacuate the laboratory immediately and alert others.

o Contact the institution's Environmental Health and Safety (EHS) department.

o Prevent entry to the contaminated area.

e Personnel Exposure:

[e]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[10]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

3.4. Waste Disposal Protocol

All waste containing 2-(4-Chlorophenoxy)-4-methylaniline, including contaminated PPE and
spill cleanup materials, must be treated as hazardous waste.[1]

o Collect all waste in a clearly labeled, sealed, and compatible container.
» Store the waste container in a designated secondary containment area.

» Arrange for disposal through the institution's EHS department in accordance with local, state,
and federal regulations. Do not dispose of this chemical down the drain.[1]
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Conclusion

While 2-(4-Chlorophenoxy)-4-methylaniline is a valuable compound in research and
development, its structural similarity to other toxic aromatic amines necessitates stringent
safety protocols. By understanding the inferred hazards and adhering to the engineering
controls, PPE requirements, and handling procedures outlined in this guide, researchers can
work with this compound in a safe and responsible manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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